Cas no 1361554-55-3 (6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde
• CAS No: 1361554-55-3
• MF: C₁₂H₅Cl₃FNO
• MW: 304.531603574753
• CID: 4923394
• Update Time: 2025-06-25

6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl3FNO/c13-8-3-1-7(11(14)12(8)15)6-2-4-10(16)17-9(6)5-18/h1-5H
• InChI Key： KZNLAYJBMCOJKC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=C(N=C1C=O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4.6
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde

Professional Introduction to Compound with CAS No. 1361554-55-3 and Product Name: 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde

The compound with the CAS number 1361554-55-3 and the product name 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine. The presence of both fluorine and trichlorophenyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds that exhibit promising biological activities. Among these, aldehydes derived from picoline derivatives have shown particular promise as scaffolds for designing bioactive molecules. The compound in question, 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde, is a prime example of such a derivative. Its molecular structure combines the rigidity of the trichlorophenyl ring with the electron-withdrawing effect of the fluorine atom, which can modulate the reactivity and binding affinity of the aldehyde group.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Aldehydes are well-known for their ability to interact with biological targets through covalent bonding or non-covalent interactions. The aldehyde functional group in 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde can serve as a key pharmacophore for binding to various enzymes and proteins involved in critical metabolic pathways. This has led to its exploration as a lead compound in the development of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes that play a role in disease progression. For instance, research has demonstrated that derivatives of picoline aldehydes can interfere with the activity of kinases and other signaling molecules. The fluorine atom in 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde enhances its metabolic stability while maintaining potent biological activity. This balance is crucial for developing drugs that require prolonged half-life without accumulating toxic byproducts.

The trichlorophenyl moiety further contributes to the compound's unique properties by providing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes. This feature is particularly relevant for designing small-molecule drugs that need to cross biological barriers efficiently. Additionally, the presence of multiple chlorine atoms increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack by biological targets.

In vitro studies have shown that 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde exhibits significant inhibitory effects on various enzymes associated with cancer cell proliferation. The compound's ability to disrupt key signaling pathways has led to its investigation as a potential chemotherapeutic agent. Furthermore, its interaction with DNA-binding proteins suggests possible applications in gene therapy and epigenetic modulation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of fluorinated intermediates has been particularly advantageous in achieving regioselectivity during synthesis.

From a computational chemistry perspective, 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde has been subjected to extensive molecular modeling studies to elucidate its binding mode with biological targets. These studies have provided valuable insights into how structural modifications can enhance binding affinity and selectivity. The integration of experimental data with computational predictions has allowed researchers to refine their understanding of drug-receptor interactions at an atomic level.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. As our understanding of disease mechanisms continues to evolve, compounds like 6-Fluoro-3-(2,3,4-trichlorophenyl)picolinaldehyde will play an increasingly important role in developing next-generation therapeutics.